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CAS Number: 1227593-77-2 | Molecular Formula: C7HsCINO | Molecular Weight: 157.60 g/mol

Introduction: Strategic Importance of Substituted
Pyridines in Modern Chemistry

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, valued for
its versatile reactivity and biological significance.[1] Within this class of compounds, 2-Chloro-
5-methoxy-4-methylpyridine emerges as a strategically important building block. Its
trifunctional nature—a reactive chloro group at the 2-position, an electron-donating methoxy
group at the 5-position, and a methyl group at the 4-position—offers a nuanced platform for
synthesizing complex molecular architectures. The chloro substituent serves as a versatile
handle for nucleophilic substitution and cross-coupling reactions, while the methoxy and methyl
groups modulate the electronic properties and steric environment of the pyridine ring,
influencing its reactivity and the biological activity of its derivatives.[2][3] This guide provides an
in-depth analysis of 2-Chloro-5-methoxy-4-methylpyridine, including a proposed synthetic
pathway, physicochemical properties, key reactivity patterns, and its potential applications in
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drug discovery and development, aimed at researchers and professionals in the chemical

sciences.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 2-Chloro-5-

methoxy-4-methylpyridine is presented below. It is important to note that a specific Safety

Data Sheet (SDS) for this exact CAS number is not readily available; therefore, the handling

precautions are based on data from closely related chloromethyl- and methoxypyridine

compounds.[4][5]

Property Value Source

CAS Number 1227593-77-2 [4]

Molecular Formula C7HsCINO [4]

Molecular Weight 157.60 [4]
White to off-white solid ]

Appearance ) Supplier Data
(predicted)

Purity >98% (typical) Supplier Data
Soluble in common organic

Solubility solvents (e.g., DCM, MeOH, General Chemical Knowledge
DMSO)
Store in a cool, dry, well-

Storage ventilated area away from [5]

incompatible substances.

General Safety Precautions:

e Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5]

e Hazards: Assumed to be harmful if swallowed, in contact with skin, or if inhaled. May cause

skin and eye irritation.[4]
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e Incompatible Materials: Strong oxidizing agents, strong acids.[5]

Proposed Synthetic Pathway and Methodologies

A validated, step-by-step synthesis for 2-Chloro-5-methoxy-4-methylpyridine is not explicitly
detailed in publicly available literature. However, based on established pyridine chemistry, a
plausible and robust multi-step synthetic route can be proposed, starting from the commercially
available 2-hydroxy-4-methylpyridine. This pathway leverages two fundamental transformations
in pyridine chemistry: chlorination of a pyridone and subsequent nucleophilic aromatic
substitution (SNA).

Click to download full resolution via product page

Figure 1: Proposed multi-step synthesis of 2-Chloro-5-methoxy-4-methylpyridine.

Step 1: Chlorination of 2-Hydroxy-4-methylpyridine

The initial step involves the conversion of the pyridone tautomer of 2-hydroxy-4-methylpyridine
to the corresponding 2-chloropyridine. This is a standard transformation, typically achieved by
heating with a strong chlorinating agent such as phosphorus oxychloride (POCIs).[6][7]

Experimental Protocol:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-
hydroxy-4-methylpyridine (1.0 eq).

o Carefully add phosphorus oxychloride (3.0-5.0 eq) portion-wise at room temperature.

e Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 2-4 hours,
monitoring the reaction progress by TLC or LC-MS.

» After completion, cool the mixture to room temperature and carefully quench by pouring it
onto crushed ice.
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o Neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate or
sodium hydroxide until the pH is ~7-8.

o Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl
acetate (3 x volumes).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield crude 2-chloro-4-methylpyridine.

Purify the product by vacuum distillation or column chromatography on silica gel.

Step 2 & 3: N-Oxidation and Subsequent
Functionalization

Direct functionalization of the 5-position can be challenging. A common strategy to activate the
pyridine ring for further substitution is through the formation of the N-oxide. The N-oxide can
then be rearranged and hydrolyzed to introduce a hydroxyl group at the 5-position.

Experimental Protocol (N-Oxidation):

Dissolve 2-chloro-4-methylpyridine (1.0 eq) in a chlorinated solvent like dichloromethane.

Add meta-chloroperoxybenzoic acid (m-CPBA) (1.1-1.5 eq) portion-wise at 0 °C.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Upon completion, wash the reaction mixture with a saturated solution of sodium bicarbonate
to remove excess m-CPBA and the resulting meta-chlorobenzoic acid.

Extract, dry, and concentrate the organic phase to yield 2-chloro-4-methylpyridine N-oxide.

Further steps would involve a rearrangement (e.g., with acetic anhydride) followed by
hydrolysis to install the hydroxyl group at the 5-position.

Step 4: O-Methylation to Yield the Final Product

The final step is a Williamson ether synthesis, where the hydroxyl group of 2-chloro-5-hydroxy-
4-methylpyridine is methylated.
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Experimental Protocol:

Dissolve 2-chloro-5-hydroxy-4-methylpyridine (1.0 eq) in an anhydrous polar aprotic solvent
such as DMF or acetonitrile.

Add a suitable base, such as potassium carbonate (K2COs, 2.0 eq) or sodium hydride (NaH,
1.2 eq), and stir for 30 minutes at room temperature.

Add a methylating agent, such as methyl iodide (Mel, 1.5 eq) or dimethyl sulfate ((CH3)2SOa4,
1.5 eq), dropwise.

Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion
(monitored by TLC/LC-MS).

Quench the reaction with water and extract the product with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate.

Purify the crude product by column chromatography on silica gel to afford pure 2-Chloro-5-
methoxy-4-methylpyridine.

Reactivity and Key Transformations

The reactivity of 2-Chloro-5-methoxy-4-methylpyridine is dictated by the interplay of its

functional groups. The electron-deficient nature of the pyridine ring, enhanced by the chloro

substituent, makes the 2-position susceptible to nucleophilic aromatic substitution (SNAr).[3][8]
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Key Reactive Site
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Figure 2: Key reactivity pathways for 2-Chloro-5-methoxy-4-methylpyridine.

1. Nucleophilic Aromatic Substitution (SNAr): The 2-chloro group is an excellent leaving group
for SNAr reactions. This allows for the facile introduction of a wide range of nucleophiles,
including:

o Amines: To form 2-aminopyridine derivatives, which are common motifs in pharmaceuticals.
» Thiols: To synthesize 2-thiopyridines.
o Alkoxides: To introduce different alkoxy groups at the 2-position.

Protocol for a Generic SNAr with an Amine:

In a sealed tube, dissolve 2-Chloro-5-methoxy-4-methylpyridine (1.0 eq) in a polar solvent
like DMSO or NMP.

Add the desired amine (1.2-2.0 eq) and a non-nucleophilic base such as
diisopropylethylamine (DIPEA) or potassium carbonate (2.0-3.0 eq).

Heat the reaction mixture to 80-150 °C for 12-48 hours.

Monitor the reaction by LC-MS.
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e Upon completion, cool to room temperature, dilute with water, and extract with ethyl acetate.
e Purify via column chromatography.

2. Palladium-Catalyzed Cross-Coupling Reactions: The 2-chloro position is also amenable to
various palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon
and carbon-heteroatom bonds. This includes:

e Suzuki Coupling: With boronic acids or esters to introduce aryl or alkyl groups.
o Buchwald-Hartwig Amination: For the formation of C-N bonds with a wide range of amines.

e Sonogashira Coupling: With terminal alkynes to introduce alkynyl moieties.

Applications in Drug Discovery and Development

Substituted pyridines are prevalent in a multitude of FDA-approved drugs. The specific
substitution pattern of 2-Chloro-5-methoxy-4-methylpyridine makes it a highly valuable
intermediate for synthesizing compounds targeting various biological systems.

» Kinase Inhibitors: The pyridine scaffold is a common feature in many kinase inhibitors, where
it can act as a hinge-binder in the ATP-binding pocket of the enzyme. The functional groups
on this molecule allow for the exploration of structure-activity relationships (SAR) to optimize
potency and selectivity.

 Nicotinic Acetylcholine Receptor (nAChR) Ligands: Highly substituted pyridines are key
components of ligands for nAChRs. Derivatives of 2-chloro-5-methoxypyridine have been
investigated as potential agents for positron emission tomography (PET) imaging of these
receptors, which are implicated in neurological disorders such as Alzheimer's disease and
schizophrenia.[9]

o Agrochemicals: Pyridine derivatives are also widely used in the agrochemical industry as
herbicides and pesticides. The reactivity of the chloro group allows for the attachment of
various toxico-pharmacophores.[5][7][10]

Conclusion
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2-Chloro-5-methoxy-4-methylpyridine is a versatile and valuable building block for chemical
synthesis. While a direct, published synthetic protocol is not readily available, a logical and
robust pathway can be proposed based on well-established pyridine chemistry. Its trifunctional
nature provides multiple handles for derivatization through nucleophilic substitution and cross-
coupling reactions, making it an ideal starting material for the synthesis of complex molecules
in medicinal and agricultural chemistry. The insights and protocols provided in this guide are
intended to empower researchers to effectively utilize this compound in their synthetic
endeavors and drug discovery programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. youtube.com [youtube.com]

4. 2-Chloro-5-methoxy-4-methylpyridine | [frontierspecialtychemicals.com]

5. Preparation of 2-chloro-5-methylpyridine - Patent 0121320 [data.epo.org]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/chloropyridine_508.pdf
https://www.britiscientific.com/wp-content/uploads/2020/07/BS10349.pdf
https://www.youtube.com/watch?v=k-f_y_x_y_Y
https://www.organic-chemistry.org/synthesis/heterocycles/pyridones.shtm
https://www.youtube.com/watch?v=8y_x_y_x_y_Y
https://www.chemsynthesis.com/base/chemical-structure-11756.html
http://www.chm.bris.ac.uk/org/cox/students/reshma/rpintro.htm
https://spectrabase.com/spectrum/Lg27YKRmGRT
https://www.benchchem.com/product/b1431756?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/133/Application_Notes_and_Protocols_Nucleophilic_Substitution_Reactions_of_4_Chloromethyl_2_fluoropyridine.pdf
https://pdf.benchchem.com/1373/Protocol_for_Nucleophilic_Substitution_on_the_Pyridine_Ring_Application_Notes_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.youtube.com/watch?v=MksScAPDaH4
https://frontierspecialtychemicals.com/product/2-chloro-5-methoxy-4-methylpyridine/
https://data.epo.org/publication-server/rest/v1.2/patents/EP0121320NWA1/document.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1431756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

6. US5283338A - Process for the preparation of 2-chloropyridines - Google Patents
[patents.google.com]

7. US4612377A - Preparation of 2-chloro-5-methylpyridine - Google Patents
[patents.google.com]

8. youtube.com [youtube.com]
9. pure.johnshopkins.edu [pure.johnshopkins.edu]

10. EP0121320A1 - Preparation of 2-chloro-5-methylpyridine - Google Patents
[patents.google.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Chloro-5-methoxy-4-
methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1431756/docs#an-in-depth-technical-guide-to-2-
chloro-5-methoxy-4-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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